Cas no 475237-30-0 ((2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate)

• Product Name: (2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate
• CAS No: 475237-30-0
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 5331648
• Update Time: 2025-10-28

(2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-methoxy-, 2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl ester
• (2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate

• Inchi： 1S/C19H21NO5/c1-13-7-8-17(24-3)16(9-13)20-18(21)12-25-19(22)11-14-5-4-6-15(10-14)23-2/h4-10H,11-12H2,1-3H3,(H,20,21)
• InChI Key： KQAFEQXJHWHPGM-UHFFFAOYSA-N
• SMILES： C1(CC(OCC(NC2=CC(C)=CC=C2OC)=O)=O)=CC=CC(OC)=C1

Additional information on (2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate

(2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate: A Comprehensive Overview

(2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate, with the CAS number 475237-30-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a carbamoylmethyl group and two methoxy-substituted phenyl rings. These structural elements contribute to its diverse chemical properties and potential biological activities.

The molecular formula of (2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate is C₁₉H₂₁NO₅, and its molecular weight is approximately 347.37 g/mol. The compound's structure can be visualized as a combination of a carbamate moiety and an ester linkage, which are both critical for its reactivity and functional versatility. The presence of the methoxy groups on the phenyl rings enhances the compound's solubility in polar solvents and contributes to its stability under various conditions.

In the context of pharmaceutical research, (2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate has been investigated for its potential therapeutic applications. Recent studies have explored its activity as a modulator of specific enzymes and receptors, which could be beneficial in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Beyond its pharmaceutical applications, (2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate has also been studied for its use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a building block for the synthesis of polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of (2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate involves several well-established chemical reactions, including esterification and carbamate formation. A typical synthetic route involves the reaction of 2-(3-methoxyphenyl)acetic acid with (2-methoxy-5-methylphenyl)carbamic acid methyl ester in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This method provides high yields and excellent purity, making it suitable for large-scale production.

The physical properties of (2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate are also noteworthy. It is a white crystalline solid with a melting point ranging from 105°C to 108°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety and handling, while (2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate is not classified as a hazardous material, standard precautions should be taken when working with it. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring proper ventilation in the laboratory environment. Additionally, it is important to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of (2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate is another important consideration. While there is limited data available on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms. However, best practices dictate that any waste containing this compound should be disposed of according to local regulations to minimize potential environmental impact.

In conclusion, (2-methoxy-5-methylphenyl)carbamoylmethyl 2-(3-methoxyphenyl)acetate, with CAS number 475237-30-0, is a versatile organic compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features contribute to its diverse chemical properties and potential biological activities. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers worldwide.